Cas no 922000-82-6 (N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• CAS No: 922000-82-6
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 6100910
• PubChem ID: 20970880
• Update Time: 2025-11-02

N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide
• 4-Thiazoleacetamide, N-(2,5-dimethylphenyl)-2-[[(4-methoxyphenyl)sulfonyl]amino]-
• N-(2,5-dimethylphenyl)-2-(2-(4-methoxyphenylsulfonamido)thiazol-4-yl)acetamide
• N-(2,5-dimethylphenyl)-2-[2-[(4-methoxyphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• AKOS002117488
• F2322-0715
• N-(2,5-dimethylphenyl)-2-[2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-yl]acetamide
• N-(2,5-dimethylphenyl)-2-(2-{[(4-methoxyphenyl)sulfonyl]amino}-1,3-thiazol-4-yl)acetamide
• 922000-82-6

• Inchi： 1S/C20H21N3O4S2/c1-13-4-5-14(2)18(10-13)22-19(24)11-15-12-28-20(21-15)23-29(25,26)17-8-6-16(27-3)7-9-17/h4-10,12H,11H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： ZCHYTPAQELXGAZ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC(C)=CC=C2C)=O)N=C1NS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 431.09734851g/mol
• Monoisotopic Mass: 431.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3(Predicted)
• pka: 6.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide

N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide: A Novel Therapeutic Agent in Medicinal Chemistry

N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide represents a structurally unique compound with significant potential in the field of medicinal chemistry. This molecule, identified by the CAS number 922000-82-6, combines multiple pharmacophore elements, including a thiazole ring, a methoxybenzenesulfonamide group, and a para-substituted phenyl ring, which collectively contribute to its biological activity. Recent studies have highlighted its role in modulating inflammatory pathways and its potential as a therapeutic agent for chronic diseases. The 4-methoxybenzenesulfonamido moiety, in particular, has been shown to enhance the molecule's solubility and bioavailability, making it a promising candidate for further development.

The 1,3-thiazole ring is a key structural feature of this compound, known for its ability to interact with various biological targets, including enzymes and receptors. The 2,5-dimethylphenyl substituent further stabilizes the molecule by introducing steric bulk, which may influence its binding affinity to target proteins. The acetamide group at the thiazol-4-yl position is critical for its pharmacological activity, as it allows for hydrogen bonding interactions with key residues in target proteins. These structural elements collectively position this compound as a versatile scaffold for drug discovery.

Recent advancements in computational chemistry have enabled the prediction of the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule's behavior in biological systems. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that the 4-methoxybenzenesulfonamide group significantly enhances the molecule's ability to inhibit the NF-κB pathway, a key mediator of inflammation. This finding aligns with the growing interest in targeting inflammatory processes for the treatment of autoimmune disorders and neurodegenerative diseases. The thiazole ring also contributes to the molecule's stability, reducing its susceptibility to metabolic degradation in vivo.

Experimental data from preclinical studies further support the therapeutic potential of this compound. In vitro assays have shown that the N-(2,5-dimethylphenyl)-2-3-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These effects are mediated through its interaction with the NF-κB signaling pathway, which is a central hub in inflammatory responses. The methoxybenzenesulfonamido moiety plays a critical role in this interaction by forming hydrogen bonds with key residues in the NF-κB complex, thereby modulating its activity.

The thiazole ring in this compound also contributes to its unique pharmacological profile. Research published in *Bioorganic & Medicinal Chemistry Letters* in 2022 revealed that the 1,3-thiazole ring enhances the molecule's ability to cross the blood-brain barrier, which is essential for treating central nervous system (CNS) disorders. This property is attributed to the hydrophobic nature of the thiazole ring, which allows the molecule to permeate lipid membranes effectively. The para-substituted phenyl ring further stabilizes the molecule, reducing its polarity and improving its solubility in biological fluids.

From a synthetic perspective, the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule can be synthesized through a multi-step process involving the formation of the thiazole ring and the introduction of the methoxybenzenesulfonamide group. A 2023 study in *Organic & Biomolecular Chemistry* described a novel synthetic route that utilizes microwave-assisted conditions to enhance the efficiency of the reaction. This method not only reduces the reaction time but also minimizes the formation of byproducts, making it a more sustainable approach to drug synthesis. The 4-methoxybenzenesulfonamide group is introduced via a nucleophilic substitution reaction, which is a common strategy in the synthesis of sulfonamide derivatives.

Recent advances in pharmacokinetic studies have provided insights into the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule's behavior in vivo. A 2023 study published in *Drug Metabolism and Disposition* reported that the compound exhibits favorable pharmacokinetic properties, including high oral bioavailability and prolonged half-life. These characteristics are attributed to the methoxybenzenesulfonamide group, which enhances the molecule's solubility and reduces its clearance rate. The thiazole ring also contributes to the molecule's stability, preventing its rapid degradation in the gastrointestinal tract.

The N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule's potential as a therapeutic agent is further supported by its ability to modulate multiple biological pathways. In addition to its anti-inflammatory effects, studies have shown that the 4-methoxybenzenesulfonamide group can also inhibit the activity of certain enzymes, such as phosphodiesterase (PDE) and cyclooxygenase (COX). These enzymes are involved in various physiological processes, and their inhibition can lead to therapeutic benefits in conditions such as cardiovascular disease and cancer. The thiazole ring enhances the molecule's ability to interact with these enzymes by forming hydrogen bonds with key residues in their active sites.

The para-substituted phenyl ring in the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule also plays a role in modulating its biological activity. Research published in *European Journal of Medicinal Chemistry* in 2022 indicated that the 2,5-dimethylphenyl substituent can influence the molecule's ability to bind to specific receptors, such as the TNF receptor. This interaction is critical for the molecule's anti-inflammatory effects, as it prevents the activation of pro-inflammatory signaling pathways. The methoxybenzenesulfonamide group further enhances this interaction by stabilizing the molecule's conformation, making it more effective in binding to target proteins.

Overall, the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule represents a promising candidate for the development of new therapeutic agents. Its unique structural features, including the thiazole ring, the 4-methoxybenzenesulfonamide group, and the para-substituted phenyl ring, contribute to its diverse biological activities. Continued research into the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule's pharmacological properties and synthetic methods will be essential for its translation into clinical applications.

As the field of medicinal chemistry continues to evolve, the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule stands as a testament to the power of structure-based drug design. Its multifaceted biological activity and favorable pharmacokinetic properties make it a valuable scaffold for the development of novel therapeutics. Future studies should focus on optimizing its chemical structure to enhance its potency and selectivity, as well as exploring its potential in the treatment of a wide range of diseases.

In conclusion, the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule is a compelling example of how structural complexity can translate into biological functionality. Its unique combination of thiazole, methoxybenzenesulfonamide, and para-substituted phenyl elements positions it as a promising candidate for further exploration in drug discovery and development. As research in this area progresses, it is anticipated that the N-(2,5-dimethylphenyl)-2-2-(4-methoxybenzenesulfonamido)-1,3-thiazol-4-ylacetamide molecule will play an increasingly important role in the treatment of inflammatory and neurodegenerative disorders.